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Introduction

Chromic acid, typically in the form of the Jones reagent, is a robust and effective tool in
gualitative organic analysis for the identification of specific functional groups.[1] Its high
oxidation potential allows for the differentiation of primary and secondary alcohols, as well as
aldehydes, from tertiary alcohols and ketones.[2][3] The visible color change associated with
the reaction provides a clear and rapid indication of a positive result, making it a valuable assay
in synthetic chemistry and drug development for functional group determination.[1][4]

The reagent is prepared by dissolving chromium trioxide (CrOs) or potassium/sodium
dichromate in aqueous sulfuric acid.[1][5] The active oxidant is chromic acid (H2CrOa4), which
is formed in situ.[6][7]

Principle of the Test

The chromic acid test is based on the oxidation of a substrate by hexavalent chromium (Cré+),
which is orange.[8] In the presence of an oxidizable functional group, the chromium is reduced
to the trivalent state (Cr3*), which characteristically appears blue-green.[4][9]

e Primary Alcohols: Are oxidized first to aldehydes and then further to carboxylic acids.[2][5]

o Secondary Alcohols: Are oxidized to ketones.[2][3]
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e Aldehydes: Are oxidized to carboxylic acids.[2][8]

o Tertiary Alcohols & Ketones: Do not react under the test conditions, and therefore, no color
change is observed.[8][9]

The overall reaction can be summarized as the conversion of the orange Cré+ ion to the blue-
green Cr3* ion, which often forms a precipitate.[2][9]

Applications in Research and Drug Development

e Functional Group Elucidation: Rapidly determine the presence of primary/secondary alcohols
or aldehydes in newly synthesized compounds or isolated natural products.

Reaction Monitoring: Track the progress of oxidation reactions in a synthetic pathway.

Quality Control: Verify the identity of starting materials and intermediates in a drug
development pipeline.

Distinguishing Isomers: Differentiate between isomers, such as a primary or secondary
alcohol from a tertiary alcohol.

Experimental Protocols

4.1. Preparation of Jones Reagent (Chromic Acid Solution)

Caution: Chromium(VI) compounds are highly toxic and carcinogenic.[5] Always handle them
in a fume hood with appropriate personal protective equipment (PPE), including gloves and
safety goggles.

Procedure: To a flask containing 25 g of chromium trioxide (CrOs), carefully add 25 mL of
concentrated sulfuric acid (H2SOa4). Stir the mixture until a homogenous solution is formed.
Cautiously add this mixture to 75 mL of water and cool the solution in an ice bath.

4.2. Qualitative Test Protocol

o Sample Preparation: Dissolve 1-3 drops of a liquid sample or approximately 10-20 mg of a
solid sample in 1 mL of acetone in a clean test tube.[3][9]
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» Reagent Addition: While wearing gloves, add 1-2 drops of the Jones reagent to the test tube.

[°]

e Observation: Swirl the test tube and observe any color change within 2-5 seconds.[8][10]

e Interpretation:

o Positive Test: The rapid appearance of a blue-green color or a dark precipitate indicates

the presence of a primary alcohol, secondary alcohol, or an aldehyde.[2][9]

o Negative Test: The solution remains orange, indicating the absence of an oxidizable

functional group (e.g., a tertiary alcohol or ketone).[2][8]

Data Presentation: Reaction Observations

Functional Group

Reactivity with
Chromic Acid

Observation

Typical Reaction
Time

Primary Alcohol

Readily Oxidized

Orange solution turns
to a blue-green

color/precipitate.[2][8]

Within 2-3

seconds[10]

Secondary Alcohol

Readily Oxidized

Orange solution turns
to a blue-green

color/precipitate.[2][8]

Within 2-3

seconds[10]

Solution turns cloudy,

Aldehyde (Aliphatic) Rapidly Oxidized and a blue-green 5-30 seconds[8][10]
precipitate forms.[8]
) o A blue-green 30-120 seconds or
Aldehyde (Aromatic) Oxidized o
precipitate forms.[8] longer[8][10]
) ) Solution remains ]
Tertiary Alcohol No Reaction No reaction
orange.[8]
) Solution remains )
Ketone No Reaction No reaction

orange.[3]

Limitations and Interferences
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e Phenols and Enols: These compounds can also give a positive test, leading to potential false
positives.

 Solubility: If the unknown is not soluble in acetone, two layers may be present. A positive
result is indicated by a blue-green color in either layer.[2]

» Acid Sensitivity: The highly acidic nature of the reagent may cause side reactions with acid-
sensitive functional groups.[11]

Safety Precautions

o Toxicity: Chromic acid and its precursors are highly toxic and carcinogenic.[5]
o Corrosivity: The reagent is corrosive.[10] Avoid contact with skin and eyes.
» Handling: Always work in a well-ventilated fume hood and wear appropriate PPE.

o Waste Disposal: Dispose of chromium waste according to institutional and regulatory
guidelines. Excess reagent can be quenched by adding isopropanol until the orange color
disappears and a blue-green precipitate forms.[6]

Visualizations

Conclusion

Positive Result:
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Interpretation Yes Aldehyde Present

Preparation

Reaction
Dissolve Sample Sample Read Add 1-2 drops of Color Change to
in Acetone Chromic Acid Reagent Observe for 2-5 seconds 19 Blue-Green? No Negative Result:
No 1°/2° Alcohol or
Aldehyde Present
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Caption: Experimental workflow for the chromic acid test.
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Secondary Alcohols Aldehydes Tertiary Alcohols Carboxylic Acids
Cr3+* - Blue/Green Cré* - Remains Orange

Primary Alcohols

Click to download full resolution via product page

Caption: Reactivity of functional groups with chromic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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